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Compound of Interest

Compound Name: L-Tryptophanamide

Cat. No.: B1682560

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of L-Tryptophanamide hydrochloride. The content is curated for professionals in
research and drug development who may work with this compound. This guide summarizes
key safety data, outlines detailed experimental protocols, and provides visualizations of
relevant biological pathways and safety workflows.

Compound Identification and Properties

L-Tryptophanamide hydrochloride is the hydrochloride salt of L-Tryptophanamide, an amide
derivative of the essential amino acid L-tryptophan.
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Property Value Reference

) (S)-2-amino-3-(1H-indol-3-
Chemical Name ) ) [1][2]
yl)propanamide hydrochloride

H-Trp-NH2.HCI, aS-amino-1H-
Synonyms indole-3-propanamide, [1][2]
monohydrochloride

CAS Number 5022-65-1 [2]
Molecular Formula C11H14CINsO [1]
Molecular Weight 239.70 g/mol [1]
Appearance Solid [2]

Soluble in organic solvents
such as DMSO and
Solubility dimethylformamide (approx. 1 [3]
mg/ml). Soluble in PBS (pH
7.2) at approximately 5 mg/ml.

Recommended storage at 4°C,

dry and sealed.[1] Also noted
Storage [3]

to be stored at -20°C for long-

term stability (=4 years).

Hazard Identification and Toxicological Profile

According to available Safety Data Sheets (SDS), L-Tryptophanamide hydrochloride is not
classified as a hazardous substance according to the Globally Harmonized System (GHS).[2]
[4] However, it is crucial to note that the toxicological properties of this compound have not
been thoroughly investigated.[5] Therefore, it should be handled with the caution appropriate
for any research chemical.

Quantitative Toxicity Data:
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Metric Value Species Route Reference

> 16,000 mg/kg
LD50 (Oral) (for L- Rat Oral [61[7]
Tryptophan)

Data not
LD50 (Dermal) ) - -
available

> 5.17 mg/l for
LC50 (Inhalation)  4h (for L- Rat Inhalation
Tryptophan)

Note: The provided LD50 value is for the parent amino acid, L-Tryptophan, as specific data for
L-Tryptophanamide is not available. This information is provided for context but should be
interpreted with caution. The toxicological profile of L-Tryptophanamide may differ from that of
L-Tryptophan.

Potential Health Effects: Based on general information for similar compounds, potential routes
of exposure and effects may include:

Inhalation: May cause respiratory tract irritation.[7]

Skin Contact: May cause skin irritation.[7]

Eye Contact: May cause eye irritation.[7]

Ingestion: May cause irritation of the digestive tract.[7]

Safe Handling and Experimental Protocols

Adherence to standard laboratory safety practices is paramount when handling L-
Tryptophanamide.

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166.[8][9]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) inspected
before use.[10][11]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[8][9]

e Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-
approved respirator.[5]

Engineering Controls

o Work in a well-ventilated area.[4]

o For procedures that may generate dust, use a chemical fume hood.[12]

Detailed Experimental Protocol: Weighing of L-
Tryptophanamide Powder

This protocol outlines a safe method for weighing powdered L-Tryptophanamide, minimizing
the risk of inhalation and contamination.[8][10][11][12][13]

e Preparation:
o Designate a specific area for weighing, preferably within a chemical fume hood.[8]
o Cover the work surface with disposable absorbent paper.

o Ensure all necessary equipment is clean and readily available (e.g., spatula, weighing
boat/paper, container with a lid).

e Tare the Container:
o Place a labeled, empty container with its lid on the analytical balance.
o Press the "tare" or "zero" button to set the balance to zero.

o Transfer the Powder (in a Fume Hood):
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o Move the tared container to the chemical fume hood.

o Carefully transfer the desired amount of L-Tryptophanamide powder into the container
using a clean spatula.

o Keep the stock container of L-Tryptophanamide closed as much as possible.
o Securely close the lid of the container with the weighed powder.
e Final Weighing:

o Return the closed container to the analytical balance to obtain the final weight of the
powder.

 Dissolution:

o If preparing a solution, return to the fume hood to add the solvent to the container.[11]
e Decontamination and Cleanup:

o Wipe down the spatula and work surfaces with a damp cloth or towel.

o Dispose of the disposable absorbent paper and any contaminated materials in a
designated waste container.

o Wash hands thoroughly with soap and water after handling the compound.[4]

Experimental Workflow: Safe Weighing of L-Tryptophanamide
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A logical workflow for the safe weighing of L-Tryptophanamide powder.
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First Aid Measures

In case of exposure, follow these first aid measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[1][4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.[1]

Storage and Stability

Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated
place.[8] Recommended storage temperatures vary, with some sources suggesting 4°C and
others -20°C for long-term stability.[1][3]

Stability: Stable under normal conditions.[8]
Incompatible Materials: Strong oxidizing agents.[8]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen chloride.[8]

Accidental Release and Disposal

Accidental Release:

o Ensure adequate ventilation and wear appropriate PPE.[1]

o Avoid dust formation.[8]
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o Sweep up the spilled solid material and place it into a suitable container for disposal.[8]

o Clean the spill area with soap and water.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the material to enter drains or waterways.[14]

Biological Context: L-Tryptophan Metabolic
Pathways

As L-Tryptophanamide is a derivative of L-tryptophan, its biological effects may be related to
the metabolic pathways of its parent compound. Understanding these pathways is crucial for

predicting potential interactions and toxicological effects. The major metabolic pathways of L-
tryptophan are the serotonin pathway and the kynurenine pathway.[1][3][5][14][15][16][17][18]
[19][20][21][22][23]

Major Metabolic Pathways of L-Tryptophan
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Simplified diagram of the major metabolic pathways of L-Tryptophan.

The metabolism of L-Tryptophanamide could potentially intersect with these pathways, either
by being converted to L-tryptophan or by directly interacting with the enzymes and receptors
involved. This is a critical consideration in drug development and safety assessment.

This guide is intended for informational purposes and should not replace a thorough review of
the Safety Data Sheet provided by the supplier and adherence to all institutional safety

protocols. Always consult with your institution's Environmental Health and Safety department
for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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